Cas no 102207-73-8 (2-Pyrimidinamine,4-[2-(dibutylamino)ethoxy]-)

• Product Name: 2-Pyrimidinamine,4-[2-(dibutylamino)ethoxy]-
• CAS No: 102207-73-8
• MF: C₁₄H₂₆N₄O
• MW: 266.382442951202
• CID: 144350
• PubChem ID: 3025151
• Update Time: 2025-04-19

2-Pyrimidinamine,4-[2-(dibutylamino)ethoxy]- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine,4-[2-(dibutylamino)ethoxy]-
• Pyrimidine,2-amino-4-(2-dibutylaminoethoxy)- (5CI)
• 4-[2-(dibutylamino)ethoxy]pyrimidin-2-amine
• 2-Amino-4-dibutylaminoethoxypyrimidine
• 2-Amino-4-(2-dibutylaminoethoxy)pyrimidine
• BRN 0214494
• 102207-73-8
• DTXSID20144793
• Pyrimidine, 2-amino-4-(2-dibutylaminoethoxy)-
• OR-1550
• SCHEMBL7101497

• Inchi： 1S/C14H26N4O/c1-3-5-9-18(10-6-4-2)11-12-19-13-7-8-16-14(15)17-13/h7-8H,3-6,9-12H2,1-2H3,(H2,15,16,17)
• InChI Key： QOKOFSWPBFMPCP-UHFFFAOYSA-N
• SMILES： O(C1C=CN=C(N)N=1)CCN(CCCC)CCCC

Computed Properties

• Exact Mass: 266.21088
• Monoisotopic Mass: 266.210661
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.3
• XLogP3: 2.7

Experimental Properties

• Density: 1.032
• Boiling Point: 426.4°C at 760 mmHg
• Flash Point: 211.7°C
• Refractive Index: 1.522
• PSA: 64.27
• LogP: 2.92100

2-Pyrimidinamine,4-[2-(dibutylamino)ethoxy]- Security Information

• Safety Term：x."> Poison by intravenous and intraperitoneal routes. Moderately toxic by ingestion. When heated to decomposition it emits toxic fumes of NOx.